Cas no 931411-90-4 (1H-Imidazole-2,5-diamine, 4-methyl-)

• Product Name: 1H-Imidazole-2,5-diamine, 4-methyl-
• CAS No: 931411-90-4
• MF: C₄H₈N₄
• MW: 112.13311958313
• CID: 999413
• PubChem ID: 18959001
• Update Time: 2025-04-20

1H-Imidazole-2,5-diamine, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2,5-diamine, 4-methyl-
• 1H-Imidazole-2,5-diamine,4-methyl-
• 4-methyl-1h-imidazole-2,5-diamine
• 931411-90-4
• 5-methyl-1H-imidazole-2,4-diamine
• SCHEMBL3956367

• Inchi： 1S/C4H8N4/c1-2-3(5)8-4(6)7-2/h5H2,1H3,(H3,6,7,8)
• InChI Key： RAILXWOBMGLOMI-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(=C1C)N

Computed Properties

• Exact Mass: 112.074896272g/mol
• Monoisotopic Mass: 112.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.7Ų